Cas no 1040341-48-7 (4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline)

• Product Name: 4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline
• CAS No: 1040341-48-7
• MF: C₁₃H₉BrF₃NO
• MW: 332.115873098373
• CID: 4677842
• Update Time: 2025-07-18

4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenoxy)-2-(trifluoromethyl)aniline
• PC300625
• 4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline

• Inchi： 1S/C13H9BrF3NO/c14-8-1-3-9(4-2-8)19-10-5-6-12(18)11(7-10)13(15,16)17/h1-7H,18H2
• InChI Key： HZGDDXXAGKIULA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline

Recent Advances in the Study of 4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline (CAS: 1040341-48-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline (CAS: 1040341-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features, including the bromophenoxy and trifluoromethyl groups, contribute to its ability to interact with various biological targets, making it a promising candidate for further investigation. Researchers have explored its potential in modulating enzyme activity, receptor binding, and cellular signaling pathways.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in numerous disease processes, including cancer and inflammatory disorders. Preliminary data suggest that derivatives of 4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline exhibit selective inhibition of specific kinase targets, offering a potential avenue for the design of new therapeutic agents. Further in vitro and in vivo studies are underway to validate these findings and optimize the compound's pharmacokinetic properties.

In addition to its potential as a kinase inhibitor, recent research has also explored the compound's utility in medicinal chemistry. Its versatility as a building block for the synthesis of complex molecules has been demonstrated in several studies. For instance, it has been used to develop novel analogs with improved bioavailability and reduced toxicity profiles. These efforts underscore the compound's significance in the ongoing quest for innovative drug candidates.

Despite these promising developments, challenges remain in the optimization and clinical translation of 4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline-based therapeutics. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structural modifications and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring potential therapies to market.

In conclusion, 4-(4-Bromophenoxy)-2-(trifluoromethyl)aniline (CAS: 1040341-48-7) represents a valuable chemical entity with diverse applications in drug discovery and development. Continued research into its mechanisms of action and therapeutic potential is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences. This brief serves as a foundation for future investigations and highlights the importance of interdisciplinary collaboration in advancing this promising area of study.